myo-Inositol Trispyrophosphate Hexasodium Salt
myo-Inositol Trispyrophosphate Hexasodium Salt
Brand Name:
Vulcanchem
CAS No.:
23103-35-7
VCID:
VC21119172
InChI:
InChI=1S/C6H12O21P6.6Na/c7-28(8)19-1-2(20-29(9,10)25-28)4-6(24-33(17,18)27-32(15,16)23-4)5-3(1)21-30(11,12)26-31(13,14)22-5;;;;;;/h1-6H,(H,7,8)(H,9,10)(H,11,12)(H,13,14)(H,15,16)(H,17,18);;;;;;/q;6*+1/p-6
SMILES:
C12C(C3C(C4C1OP(=O)(OP(=O)(O4)[O-])[O-])OP(=O)(OP(=O)(O3)[O-])[O-])OP(=O)(OP(=O)(O2)[O-])[O-].[Na+].[Na+].[Na+].[Na+].[Na+].[Na+]
Molecular Formula:
C₆H₆Na₆O₂₁P₆
Molecular Weight:
737.88 g/mol
myo-Inositol Trispyrophosphate Hexasodium Salt
CAS No.: 23103-35-7
Cat. No.: VC21119172
Molecular Formula: C₆H₆Na₆O₂₁P₆
Molecular Weight: 737.88 g/mol
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 23103-35-7 |
|---|---|
| Molecular Formula | C₆H₆Na₆O₂₁P₆ |
| Molecular Weight | 737.88 g/mol |
| IUPAC Name | hexasodium;4,6,11,13,18,20-hexaoxido-3,5,7,10,12,14,17,19,21-nonaoxa-4λ5,6λ5,11λ5,13λ5,18λ5,20λ5-hexaphosphatetracyclo[14.5.0.02,8.09,15]henicosane 4,6,11,13,18,20-hexaoxide |
| Standard InChI | InChI=1S/C6H12O21P6.6Na/c7-28(8)19-1-2(20-29(9,10)25-28)4-6(24-33(17,18)27-32(15,16)23-4)5-3(1)21-30(11,12)26-31(13,14)22-5;;;;;;/h1-6H,(H,7,8)(H,9,10)(H,11,12)(H,13,14)(H,15,16)(H,17,18);;;;;;/q;6*+1/p-6 |
| Standard InChI Key | DTOYSAZRROROSE-UHFFFAOYSA-H |
| SMILES | C12C(C3C(C4C1OP(=O)(OP(=O)(O4)[O-])[O-])OP(=O)(OP(=O)(O3)[O-])[O-])OP(=O)(OP(=O)(O2)[O-])[O-].[Na+].[Na+].[Na+].[Na+].[Na+].[Na+] |
| Canonical SMILES | C12C(C3C(C4C1OP(=O)(OP(=O)(O4)[O-])[O-])OP(=O)(OP(=O)(O3)[O-])[O-])OP(=O)(OP(=O)(O2)[O-])[O-].[Na+].[Na+].[Na+].[Na+].[Na+].[Na+] |
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